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Compound of Interest

Compound Name: 3-Bromothioanisole

Cat. No.: B020505

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the safety protocols and handling procedures for 3-
Bromothioanisole (CAS No. 33733-73-2). As a key intermediate in organic synthesis,
particularly in the development of pharmaceuticals and agrochemicals, a thorough
understanding of its properties and associated hazards is paramount for ensuring laboratory
safety and experimental integrity.[1][2] This document moves beyond a standard safety data
sheet (SDS) to offer practical, field-proven insights grounded in authoritative data, enabling
professionals to implement self-validating safety systems in their research environment.

Compound Identification and Physicochemical
Properties

3-Bromothioanisole, also known as 1-Bromo-3-(methylthio)benzene, is an organobromine
compound featuring a thioether functional group.[2][3] Its reactivity is influenced by both the
bromine substituent and the methylthio group on the benzene ring, making it a versatile
building block in synthetic chemistry.[2] A summary of its key identifiers and physical properties
is essential for initial risk assessment.

Table 1: Chemical Identifiers for 3-Bromothioanisole
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Identifier Value Source(s)
CAS Number 33733-73-2 [4][5]
Molecular Formula CsH7BrSs [41[6]
Molecular Weight 203.10 g/mol [41[5]
1-bromo-3-
IUPAC Name [4]
methylsulfanylbenzene
3-Bromophenyl methyl sulfide,
Common Synonyms m-Bromothioanisole, 1-Bromo-  [3][4][6]
3-(methylthio)benzene
Table 2: Physicochemical Data for 3-Bromothioanisole
Property Value Source(s)
Appearance Colorless to pale yellow liquid [1][2][6]
Odor Stench, strong aromatic [11061[7]
Density 1.51 g/mL at 25 °C [5161[8]
Boiling Point 124-125 °C @ 10 mmHg [5][6]18]
) >110 °C (>230 °F) (closed
Flash Point [51[8]
cup)
Soluble in organic solvents
Solubility (e.g., Chloroform, Ethyl [2][6]

Acetate); limited in water

Refractive Index

n20/D 1.628

[5]e]el

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS), 3-Bromothioanisole is classified as a

hazardous substance. The primary risks are associated with its irritant properties.[4]

Understanding these classifications is the first step in establishing effective control measures.
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Table 3: GHS Hazard Classification for 3-Bromothioanisole

Hazard Class GHS Code Description Source(s)

Skin

) o H315 Causes skin irritation [4119]
Corrosion/Irritation

Serious Eye Causes serious eye

i H319 N [41[]
Damage/Irritation irritation
Specific Target Organ )
o _ May cause respiratory
Toxicity (Single H335 T [4119]
irritation
Exposure)

The assigned signal word is "Warning".[4][10] The causality of these hazards is rooted in the
chemical's structure. As an aryl halide and thioether, it can interact with biological
macromolecules, leading to irritation upon contact with the skin, eyes, and respiratory system.
Furthermore, its classification as a combustible liquid (Storage Class 10) and a substance with
severe water hazard potential (WGK 3) necessitates careful storage and handling to prevent
fire and environmental contamination.[5][8]

Risk Assessment and Engineering Controls

A systematic approach to risk assessment is critical before any handling of 3-
Bromothioanisole. This involves identifying the hazards (detailed above), evaluating the risks
based on the experimental protocol (e.g., quantity used, duration of exposure), and
implementing robust control measures.
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Control Measures

- Engineering Controls
- (Fume Hood, Eyewash)
Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Risk Assessment & Control Workflow

Step 1: Hazard ID
- Review GHS Data
- H315: Skin Irritant
- H319: Eye Irritant
- H335: Respiratory Irritant

Analyze
Procedure

Select
Safeguards

Step 2: Exposure Assessment
- Quantity of material?
- Duration of task?
- Potential for aerosolization?

Step 3: Implement Controls
(Hierarchy of Controls)

Click to download full resolution via product page
Caption: Workflow for risk assessment when handling 3-Bromothioanisole.

Core Engineering Controls:

e Chemical Fume Hood: All manipulations of 3-Bromothioanisole must be performed inside a
certified chemical fume hood. This is a non-negotiable control to mitigate the risk of
respiratory irritation (H335) from its vapors and potential aerosols.[4][9]

o Eyewash Station and Safety Shower: Due to its classification as a severe eye irritant (H319)

and skin irritant (H315), immediate access to a functional eyewash station and safety shower
is mandatory in the work area.[4][11]

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict handling protocols and correct use of PPE are essential to prevent
exposure.

Standard Operating Procedure for Handling:
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Preparation: Ensure the work area within the fume hood is clean and uncluttered. Confirm
the location and functionality of the nearest eyewash station and safety shower.

Don PPE: Before handling the primary container, don all required PPE as detailed below.

Aliquotting: Use a calibrated pipette or syringe to transfer the liquid. Perform all transfers
over a secondary containment tray to catch any potential drips or minor spills. Avoid
splashing.

Reaction Setup: Keep the primary container sealed when not in use. If heating the
substance, ensure the apparatus is properly vented within the fume hood to accommodate
any pressure changes.

Post-Handling: Tightly seal the primary container. Decontaminate any affected surfaces and
equipment according to your laboratory's standard operating procedures (SOPS).

Doff PPE: Remove PPE in the correct order to avoid cross-contamination, washing hands
thoroughly afterward.

Mandatory Personal Protective Equipment (PPE):

e Eye and Face Protection: Chemical safety goggles are required at all times. A face shield
should be worn in addition to goggles when there is a significant risk of splashing.[5][11] This
is a direct control for the H319 "Causes serious eye irritation" hazard.[4]

Skin Protection:

o Gloves: Wear chemically resistant gloves (e.qg., nitrile). Always check the manufacturer's
specifications for breakthrough time and permeation rate for aryl halides and thioethers.
Discard and replace gloves immediately if contamination is suspected.[1][5]

o Lab Coat: A flame-resistant lab coat must be worn and fully fastened to protect against
skin contact and splashes.[11]

Respiratory Protection: When used within a certified fume hood, additional respiratory
protection is typically not required. However, in the case of an emergency, such as a large
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spill or ventilation failure, a multi-purpose combination respirator cartridge is recommended.

[5]

Storage and Incompatibility

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous
reactions.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area
away from direct sunlight.[6][7] For long-term stability, storage in a dark place under an inert
atmosphere (e.g., argon or nitrogen) at room temperature is recommended.[6]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[1][9] Contact with these substances can lead to vigorous, potentially dangerous
reactions.

Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate harm.
First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[7][9]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical advice.

[3]071€]

 Inhalation: Move the affected person to fresh air and keep them in a position comfortable for
breathing. If breathing is difficult or if respiratory symptoms develop, call a poison control
center or seek medical attention.[7][9]

 Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water
afterward. Never give anything by mouth to an unconscious person. Seek medical attention if
symptoms occur.[7]
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Spill Response Protocol (for small laboratory spills):

Evacuate all non-essential personnel from the immediate area.

o Ensure you are wearing the full complement of PPE, including respiratory protection if
necessary.

o Contain the spill using an inert absorbent material (e.g., vermiculite, dry sand).

o Carefully sweep or scoop the absorbed material into a suitable, labeled container for
hazardous waste.

o Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.
e Prevent the spilled material or cleanup residue from entering drains or sewers.[7][9]
Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder,
or alcohol-resistant foam.[7]

e Hazardous Decomposition Products: Thermal decomposition can produce toxic and irritating
gases and vapors, including carbon oxides, sulfur oxides, and hydrogen bromide gas.[7]
Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.

Disposal Considerations

Disposal of 3-Bromothioanisole and its containers must be conducted in strict accordance
with all applicable local, state, and federal regulations.

o Waste Generation: Collect waste material in a dedicated, properly labeled, and sealed
hazardous waste container.

» Disposal Route: Do not dispose of it down the drain. Arrange for disposal through a licensed
professional waste disposal service.[1][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b020505#3-bromothioanisole-safety-data-sheet-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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